Cas no 420126-30-3 (Antitumor agent-3)

• Product Name: Antitumor agent-3
• CAS No: 420126-30-3
• MF: C₁₈H₁₀F₆N₄S
• MW: 428.3542
• CID: 2601583
• Update Time: 2025-07-15

Antitumor agent-3 Chemical and Physical Properties

Names and Identifiers

• Antitumor Compound 1
• Antitumor agent-3
• [4-(2-Trifluoromethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-yl]-(4-trifluoromethyl-phenyl)-amine

• Inchi： 1S/C18H10F6N4S/c19-17(20,21)10-4-6-11(7-5-10)25-16-26-12(9-29-16)14-15(18(22,23)24)27-13-3-1-2-8-28(13)14/h1-9H,(H,25,26)
• InChI Key： KYPPJHVEENIEGO-UHFFFAOYSA-N
• SMILES： S1C(N([H])C2C([H])=C([H])C(C(F)(F)F)=C([H])C=2[H])=NC(=C1[H])C1=C(C(F)(F)F)N=C2C([H])=C([H])C([H])=C([H])N12

Computed Properties

• Exact Mass: 428.053036g/mol
• Monoisotopic Mass: 428.053036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 70.5
• Molecular Weight: 428.4g/mol

Antitumor agent-3 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Antitumor agent-3

Antitumor Agent-3: A Promising Compound for Cancer Therapy (CAS No. 420126-30-3)

Antitumor Agent-3 (CAS No. 420126-30-3) is a novel compound that has garnered significant attention in the field of oncology due to its potent antitumor properties. This compound, also known as CAS No. 420126-30-3, has shown promising results in preclinical studies and is currently under investigation for its potential as a therapeutic agent in various types of cancer.

The chemical structure of Antitumor Agent-3 is characterized by its unique molecular framework, which includes a core scaffold that confers high stability and selective binding to specific targets within cancer cells. This structural feature is crucial for its efficacy and safety profile, as it minimizes off-target effects and enhances the compound's ability to inhibit tumor growth.

Recent research has focused on elucidating the mechanisms by which Antitumor Agent-3 exerts its antitumor effects. Studies have demonstrated that this compound targets multiple signaling pathways involved in cancer progression, including the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. By inhibiting this pathway, Antitumor Agent-3 can effectively suppress tumor cell proliferation, induce apoptosis, and inhibit angiogenesis, thereby reducing tumor burden and improving patient outcomes.

In addition to its direct antitumor activity, Antitumor Agent-3 has been shown to enhance the efficacy of other cancer therapies. Preclinical studies have demonstrated that when combined with conventional chemotherapeutic agents such as cisplatin or paclitaxel, Antitumor Agent-3 can significantly improve treatment outcomes and reduce the likelihood of drug resistance. This synergistic effect is attributed to the compound's ability to modulate the tumor microenvironment and sensitize cancer cells to the cytotoxic effects of other drugs.

The pharmacokinetic properties of Antitumor Agent-3 have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and intravenous administration. Its high bioavailability and long half-life allow for sustained therapeutic effects with minimal dosing frequency, which can improve patient compliance and reduce the risk of adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Antitumor Agent-3 in human subjects. Early-phase trials have reported promising results, with patients showing significant reductions in tumor size and improved quality of life. These findings have paved the way for larger-scale Phase II and III trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

Beyond its immediate applications in cancer therapy, Antitumor Agent-3 holds potential for use in other disease areas where aberrant cell growth is a key factor. For instance, preliminary studies have explored its use in treating benign tumors such as uterine fibroids and adenomas. The broad-spectrum activity of this compound suggests that it may have a wide range of therapeutic applications beyond oncology.

In conclusion, Antitumor Agent-3 (CAS No. 420126-30-3) represents a significant advancement in the development of novel antitumor agents. Its unique mechanism of action, favorable pharmacokinetic properties, and promising clinical results make it a promising candidate for further development and potential approval as a new therapeutic option for cancer patients. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its position as a key player in the fight against cancer.